Cas no 2680694-18-0 (3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid)

• Product Name: 3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid
• CAS No: 2680694-18-0
• MF: C₁₅H₁₄F₃NO₄
• MW: 329.271174907684
• CID: 5620507
• PubChem ID: 165928496
• Update Time: 2025-06-25

3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680694-18-0
• 3-phenyl-1-[(2,2,2-trifluoroacetamido)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• EN300-28295300
• 3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

• Inchi： 1S/C15H14F3NO4/c16-15(17,18)11(20)19-8-13-6-14(7-13,12(21)22)10(23-13)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,19,20)(H,21,22)
• InChI Key： KKWCCIKZSKIGBG-UHFFFAOYSA-N
• SMILES： FC(C(NCC12CC(C(=O)O)(C(C3C=CC=CC=3)O1)C2)=O)(F)F

Computed Properties

• Exact Mass: 329.08749241g/mol
• Monoisotopic Mass: 329.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo2.1.1hexane-4-carboxylic acid

Introduction to 3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2680694-18-0)

3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, identified by its CAS number 2680694-18-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This bicyclic structure, featuring a phenyl group and a trifluoroacetamide moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The compound belongs to the class of oxygen-rich heterocycles, which are widely recognized for their role in various biological processes and therapeutic applications. The presence of a bicyclo[2.1.1]hexane core imparts rigidity and specific spatial orientation to the molecule, which can be critical for interactions with biological targets such as enzymes and receptors. Additionally, the trifluoroacetamide substituent introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in many drug molecules.

In recent years, there has been a growing interest in the development of novel scaffolds that combine structural complexity with functional diversity. The 3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid structure exemplifies this trend by integrating multiple pharmacophoric elements into a single framework. This approach has been shown to facilitate the design of molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. The bicyclo[2.1.1]hexane scaffold is particularly versatile, allowing for modifications at multiple positions while maintaining overall structural integrity. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of fluorinated amides in medicinal chemistry due to their ability to improve pharmacokinetic profiles and binding interactions. The trifluoroacetamide group in 3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is particularly noteworthy, as it is known to enhance lipophilicity and reduce susceptibility to enzymatic degradation. These properties are crucial for ensuring that drug candidates remain effective in vivo.

The phenyl group attached to the bicyclic core further contributes to the compound's pharmacological potential by providing a hydrophobic surface that can interact with lipid-rich environments such as cell membranes or enzyme active sites. This feature is particularly relevant for drugs designed to target membrane-bound receptors or intracellular enzymes.

From a synthetic perspective, the preparation of 3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid presents unique challenges due to the complexity of its cyclic structure and the presence of sensitive functional groups such as the trifluoroacetamide moiety. However, advances in synthetic methodology have made it increasingly feasible to access such complex molecules with high precision and yield.

The compound's potential biological activity has not yet been fully elucidated, but initial studies suggest that it may exhibit properties relevant to various therapeutic areas. For instance, its structural features are reminiscent of known bioactive molecules that target inflammatory pathways or neural signaling systems. Further research is needed to confirm these hypotheses and explore new avenues for application.

In conclusion,3-phenyl-1-(2,2,2-trifluoroacetamido)methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2680694-18-0) represents an intriguing example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of features positions it as a valuable asset in ongoing efforts to discover new drugs with improved efficacy and safety profiles.